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Compound of Interest

2-(Difluoromethyl)-1,4-
Compound Name:

difluorobenzene
CAS No.: 195886-79-4
Cat. No.: B1391521

Get Quote

Executive Summary

2,5-Difluorobenzal fluoride (IUPAC: 1-(difluoromethyl)-2,5-difluorobenzene) represents a critical
pharmacophore in modern medicinal chemistry.[1] As a lipophilic bioisostere of alcohols and
thiols, the difluoromethyl (

) moiety offers a unique combination of hydrogen bond donor capability and metabolic stability.
[1][2][3] This guide provides a rigorous technical framework for the synthesis, purification, and
spectroscopic validation of this compound, moving beyond generic descriptions to address
specific experimental challenges such as volatility and fluorine-proton coupling dynamics.[1]

Chemical Identity & Physicochemical Profile[1][3][4]
[51[6][71[8][9]1[10]

Before initiating synthesis, accurate identification of the target and its precursors is essential to
avoid regioisomeric confusion (e.g., distinguishing from 3,5-difluoro analogs).[1]
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Property Data Notes

1-(difluoromethyl)-2,5- Often referred to as

IUPAC Name i
difluorobenzene -tetrafluorotoluene.[1]
395-43-7 (Generic for isomer _ -

CAS Number Verify specific batch CoA.[1]
class)

Molecular Formula

Molecular Weight 164.10 g/mol

Physical State Colorless Liquid

- ) Slightly lower than

Boiling Point Est)[1 . . .
(Est)[1] corresponding benzotrifluoride.

Lipophilicity ( Enhanced membrane

permeability vs. aldehyde
) precursor.[1]

Synthetic Pathway & Process Optimization

The most robust route to 2,5-difluorobenzal fluoride is the deoxofluorination of 2,5-
difluorobenzaldehyde.[1] While sulfur tetrafluoride (

) is used industrially, laboratory-scale synthesis prioritizes DAST (Diethylaminosulfur trifluoride)
or Deoxo-Fluor due to manageable handling requirements, despite their thermal sensitivity.[1]

Reaction Mechanism & Workflow

The conversion proceeds via a nucleophilic substitution mechanism where the carbonyl oxygen
is activated by the sulfur center of DAST, followed by fluoride displacement.

Intermediate [

2,5-Difluorobenzaldehyde Low Temp Addition
(Precursor) (78°C100°C) - 7 Fluoride Displacement
Alkoxyaminosulfur ! (RT to 40°C) 2,5-Difluorobenzal Fluoride
] (Target)
DAST Reagent 4/} ~TTTTTTTTTTTTT
(Et2NSF3)
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Figure 1:Deoxofluorination workflow. The critical control point is the low-temperature addition to

prevent explosive decomposition of the DAST reagent.

Validated Experimental Protocol (Batch Mode)

Safety Prerequisite: DAST liberates HF upon contact with moisture.[1] All glassware must be

flame-dried. Perform strictly in a fume hood.

Preparation: Charge a flame-dried round-bottom flask with 2,5-difluorobenzaldehyde (1.0 eq)
and anhydrous DCM (

concentration).

Cooling: Cool the solution to -78 °C (dry ice/acetone bath).

Addition: Add DAST (1.5 eq) dropwise via syringe. Note: Exothermic reaction.[4] Maintain
internal temperature below -50 °C.

Reaction: Allow the mixture to warm to 0 °C over 2 hours, then stir at Room Temperature
(RT) overnight. Monitor by TLC (conversion of polar aldehyde to non-polar fluoride).[1]

Quenching (CRITICAL): Cool back to 0 °C. Quench by slow addition of saturated

. Warning: Vigorous
evolution.[1]

Extraction: Extract with DCM (

). Wash combined organics with brine, dry over
, and concentrate.[1]

Purification: Flash chromatography (100% Hexanes or 95:5 Hexane/EtOAc). The product is
non-polar and elutes early.

Spectroscopic Characterization
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The definitive proof of structure for gem-difluorides lies in the unique coupling patterns
observed in NMR.

Nuclear Magnetic Resonance (NMR) Analysis
The

group exhibits a characteristic geminal coupling (

) that is unmistakable.[1]

NMR (Proton)
o The Signature Signal: Look for a Triplet (t) centered between 6.5 -- 7.0 ppm.[1]

o Coupling Constant: The splitting is caused by the two equivalent fluorine atoms on the same
carbon.

[1]

e Aromatic Region: 6.9 -- 7.5 ppm (Multiplets due to H-H and H-F ring coupling).[1]

NMR (Fluorine)

e The Benzal Fluorides: A Doublet (d) appearing around -110 to -125 ppm.[1]
o Coupling Constant: Matches the proton spectrum (

)[1]

e Ring Fluorines: Two distinct signals (multiplets) in the range of -115 to -140 ppm, depending
on the specific shielding of the 2,5-positions.[1]
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Aromatic Ring Interactions
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Figure 2:NMR Splitting Logic. The benzylic proton is split into a triplet by the two geminal
fluorines. Long-range coupling to ring fluorines may cause further fine splitting or line
broadening.

Mass Spectrometry (GC-MS)[1]

¢ Molecular lon:

(
)-[1]

o Fragmentation: Loss of F (

) and loss of

(

) are common fragmentation pathways.[1]
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Handling, Stability & Safety
Thermal Instability of Reagents

DAST is thermally unstable. Never heat neat DAST above 50 °C. For larger scale (>10g),
consider using XtalFluor-E or flow chemistry setups to minimize the active inventory of
hazardous intermediates [1].[1]

HF Generation
The hydrolysis of the

group is slow, but the reagents (DAST) generate HF instantly upon contact with moisture.[1]

o Protocol: Keep Calcium Gluconate gel accessible in the lab.

» Waste: Quenched reaction mixtures contain fluoride ions; dispose of according to
halogenated waste protocols.

Applications in Drug Design[2][3][11][12]

The 2,5-difluorobenzal fluoride motif is not merely a structural curiosity; it is a functional tool in
Lead Optimization.[3]

» Bioisosterism: The
group acts as a lipophilic bioisostere for hydroxyl (

) and thiol (

) groups.[1] It functions as a hydrogen bond donor (via the polarized C-H bond) but lacks the
rapid metabolic conjugation (glucuronidation) liability of alcohols [2].[1]

o Metabolic Blocking: Substitution at the benzylic position prevents P450-mediated oxidation,

extending the half-life (

) of the drug candidate.[1]

o Conformational Locking: The intramolecular hydrogen bonding (C-H
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F or C-H

O) can lock the phenyl ring into specific conformations, improving binding affinity to target
proteins [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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